5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

- Potassium 5-methyl-1,3,4-oxadiazole-2-carboxylate
- 5-Methyl-
- 5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt
- 1,3,4-Oxadiazole-2-carboxylic acid, 5-methyl-, potassium salt
- 5-Methyl-1,3,4-oxadi
- C4H3KN2O3
- 5-Methyl-1,3,4-oxadiazole-2-carboxylate,potassium salt
- 5-methyl-1,3,4-oxadiazole-2-carboxylic acid(SALTDATA: FREE)
- Oxadiazole Potassim Salt
- 5-Methyl-[1,3,4]oxadiazole-2-carboxylic acid potassium salt
- 5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt
- 1,3,4-Oxadiazole-2-carboxylic acid, 5-methyl-, potassium salt (9CI)
- 5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium
- Potassium;5-methyl-1,3,4-oxadiazole-2-carboxylate
- AC-27019
- Z1741978257
- AS-70543
- J-524013
- PB14509
- MFCD08060085
- SCHEMBL52283
- EN300-234990
- F2147-1032
- 888504-28-7
- JQQ7289UK3
- CS-W000575
- 5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt, AldrichCPR
- SY025650
- P2220
- BCP12476
- Potassium; 5-methyl-[1,3,4]oxadiazole-2-carboxylate
- AKOS006285709
- 5-methyl-[1,3,4]oxadiazol carboxylic acid potassium salt
- POTASSIUM 5-METHYL-[1,3,4]OXADIAZOLE-2-CARBOXYLATE
- 1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-METHYL-, POTASSIUM SALT (1:1)
- 5-Methyl-1,3,4-oxadiazole-2-carboxylic Acid, Potassium Salt
- DTXSID90647544
- 1,3,4-Oxadiazole-2-carboxylic acid, 5-methyl-, potassium salt (1:1); 1,3,4-Oxadiazole-2-carboxylic acid, 5-methyl-, potassium salt (9CI); 5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium; 5-methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt; Potassium 5-methyl-1,3,4-oxadiazole-2-carboxylate
- BRHMYHXNUGVBCU-UHFFFAOYSA-M
- potassium,5-methyl-1,3,4-oxadiazole-2-carboxylate
- MDL： MFCD08060085
- Inchi： 1S/C4H4N2O3.K/c1-2-5-6-3(9-2)4(7)8;/h1H3,(H,7,8);
- InChI Key： PYKIGFHZXPMVQL-UHFFFAOYSA-N
- SMILES： [K].O=C(C1OC(C)=NN=1)O

Computed Properties

Exact Mass: 165.97800
Monoisotopic Mass: 165.97807345g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 79Å²

Experimental Properties

Color/Form: White to Yellow Solid
PSA: 65.22000
LogP: -0.00090

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	092836-1g	5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt	888504-28-7	95%	1g	￡10.00	2022-03-01
Fluorochem	092836-5g	5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt	888504-28-7	95%	5g	￡11.00	2022-03-01
Fluorochem	092836-10g	5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt	888504-28-7	95%	10g	￡19.00	2022-03-01
Fluorochem	092836-25g	5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt	888504-28-7	95%	25g	￡46.00	2022-03-01
Fluorochem	092836-100g	5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt	888504-28-7	95%	100g	￡115.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P134612-1g	5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt	888504-28-7	>98.0%(HPLC)	1g	¥42.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P134612-250mg	5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt	888504-28-7	>98.0%(HPLC)	250mg	¥30.90	2023-09-01
Alichem	A450000009-100g	Potassium 5-methyl-1,3,4-oxadiazole-2-carboxylate	888504-28-7	95%	100g	$216.14	2023-08-31
Alichem	A450000009-500g	Potassium 5-methyl-1,3,4-oxadiazole-2-carboxylate	888504-28-7	95%	500g	$779.10	2023-08-31
Ambeed	A138348-1g	Potassium 5-methyl-1,3,4-oxadiazole-2-carboxylate	888504-28-7	95%	1g	$10.0	2025-04-15

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Production Method

Production Method 1

4076-36-2

4755-77-5

888504-28-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; 0 °C; 1 h, 0 °C
1.2 Solvents: Toluene ; 90 min, 50 °C; 50 °C → 65 °C; 1 h, 65 °C
1.3 Reagents: Potassium hydroxide Solvents: Ethanol ; 10 °C; 10 °C → rt; 40 min, rt; rt → 0 °C; 30 min, 0 °C

Reference

Hydroxyl may not be indispensable for raltegravir: Design, synthesis and SAR Studies of raltegravir derivatives as HIV-1 inhibitors

Wang, Ziwen; Wang, Mingxiao; Yao, Xue; Li, Yue; Qiao, Wentao; et al, European Journal of Medicinal Chemistry, 2012, 50, 361-369

Production Method 2

37641-36-4

888504-28-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt

Reference

Process for preparation of 5-methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt

Anonymous, IP.com Journal, 2014, 14, 1-2

Production Method 3

4076-36-2

4755-77-5

888504-28-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; < 5 °C; 1 h, 0 - 5 °C
1.2 Solvents: Toluene ; 40 - 50 min, 50 °C; 1 h, 70 °C
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 30 min, 10 °C; 40 min, rt

Reference

Development of a Second-Generation, Highly Efficient Manufacturing Route for the HIV Integrase Inhibitor Raltegravir Potassium

Humphrey, Guy R.; Pye, Philip J.; Zhong, Yong-Li; Angelaud, Remy; Askin, David; et al, Organic Process Research & Development, 2011, 15(1), 73-83

Production Method 4

4076-36-2

4755-77-5

888504-28-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; 0 °C; 1 h, 0 °C; 1 h, 65 °C
1.2 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 0 °C; 30 min, rt

Reference

Improved synthesis of raltegravir

Guo, Diliang; Liu, Guannan; Li, Jian; Zhou, Yu; Xu, Jinyi; et al, Zhongguo Yaoke Daxue Xuebao, 2009, 40(4), 297-301

Production Method 5

37641-36-4

888504-28-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 25 °C → 5 °C; 60 - 90 min, 5 - 10 °C; 10 °C → 25 °C; 1 h, 20 - 25 °C

Reference

Processes for preparing intermediates of n-(2-(4-(4-fluorobenzylcarbamoyl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl)-5-methyl-1,3,4-oxadiazole-2-carboxamide potassium salt

Anonymous, IP.com Journal, 2014, 14, 1-4

Production Method 6

518048-06-1

888504-28-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 60 - 90 min, 5 - 10 °C; 10 °C → 25 °C; 1 h, 20 - 25 °C

Reference

Crystalline forms of N-(2-(4-(4-fluorobenzylcarbamoyl)-5-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)propan-2-yl)-5-methyl-1,3,4-oxadiazole-2-carboxamide intermediates

Anonymous, IP.com Journal, 2014, 14, 1-6

Production Method 7

888504-28-7

Reaction Conditions

1.1 -
1.2 Reagents: Potassium hydroxide Solvents: Ethanol

Reference

Identification, Synthesis, and Strategy For Minimization of Potential Impurities Observed In Raltegravir Potassium Drug Substance

Patil, Gulabrao D.; Kshirsagar, Siddheshwar W.; Shinde, Shivnath B.; Patil, Pankaj S.; Deshpande, Mangesh S.; et al, Organic Process Research & Development, 2012, 16(8), 1422-1429

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Raw materials

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Preparation Products

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt (888504-28-7)

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:888504-28-7)5-Methyl-1,3,4-oxadiazole-2-carboxylic acid potassium salt

Order Number:LE808

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

Email:18501500038@163.com

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Cas no 888504-28-7 (5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt)

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Security Information

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Pricemore >>

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Raw materials

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Preparation Products

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Suppliers

5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt Related Literature

Related Categories

888504-28-7 (5-methyl-1,3,4-oxadiazole-2-carboxylic acid;potassium salt) Related Products